Cas no 31694-94-7 (1-(4-Chlorobenzyl)-1H-1,2,3,4-tetraazol-5-ylamine)

• Product Name: 1-(4-Chlorobenzyl)-1H-1,2,3,4-tetraazol-5-ylamine
• CAS No: 31694-94-7
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• MDL: MFCD01175876
• CID: 318713
• PubChem ID: 737240
• Update Time: 2025-04-19

1-(4-Chlorobenzyl)-1H-1,2,3,4-tetraazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine,1-[(4-chlorophenyl)methyl]-
• 1-(4-CHLOROBENZYL)-1H-1,2,3,4-TETRAAZOL-5-YLAMINE
• 1-[(4-chlorophenyl)methyl]tetrazol-5-amine
• 1-(4-chlorobenzyl)-1h-tetrazol-5-amine
• 1-(4-chloro-benzyl)-1H-tetrazol-5-ylamine
• chlorobenzyltetraazolylamine
• AKOS005069160
• 1H-Tetrazol-5-amine, 1-[(4-chlorophenyl)methyl]-
• SB78658
• 10A-024
• CS-0022261
• MFCD01175876
• DTXSID10353211
• 1-[(4-Chlorophenyl)methyl]-1H-tetrazol-5-amine
• J-503268
• 1-(4-CHLOROBENZYL)-1H-1,2,3,4-TETRAZOL-5-YLAMINE
• 1-[(4-chlorophenyl)methyl]-1H-1,2,3,4-tetrazol-5-amine
• Oprea1_437484
• 31694-94-7
• FT-0679906
• AG-205/36981023
• 1-(4-chlorobenzyl)-1H-tetraazol-5-amine
• 1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrazol-5-amine
• 1-(4-Chlorobenzyl)-1H-1,2,3,4-tetraazol-5-ylamine

• MDL： MFCD01175876
• Inchi： 1S/C8H8ClN5/c9-7-3-1-6(2-4-7)5-14-8(10)11-12-13-14/h1-4H,5H2,(H2,10,11,13)
• InChI Key： CEETZLWFCRIUJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(N)=NN=N1

Computed Properties

• Exact Mass: 209.04700
• Monoisotopic Mass: 209.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 201-203°C
• Boiling Point: 422.3±47.0 °C at 760 mmHg
• Flash Point: 209.2±29.3 °C
• Refractive Index: 1.728
• PSA: 69.62000
• LogP: 1.53820
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Chlorobenzyl)-1H-1,2,3,4-tetraazol-5-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)